Cas no 30831-85-7 (Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-)
30831-85-7 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-
CAS No:30831-85-7
MF:C11H8F3NO
MW:227.18253326416
CID:312177
PubChem ID:207818
Update Time:2025-04-19
Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-
- 2,2,2-trifluoro-1-(2H-quinolin-1-yl)ethanone
- 1-Trifluoroacetyl-1,2-dihydroquinoline
- 30831-85-7
- DTXSID40184838
- BRN 1247140
- Quinoline, 1,2-dihydro-1-trifluoroacetyl-
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- Inchi: 1S/C11H8F3NO/c12-11(13,14)10(16)15-7-3-5-8-4-1-2-6-9(8)15/h1-6H,7H2
- InChI Key: BWLZUZVCVOPRLI-UHFFFAOYSA-N
- SMILES: FC(C(N1CC=CC2C=CC=CC1=2)=O)(F)F
Computed Properties
- Exact Mass: 227.05584
- Monoisotopic Mass: 227.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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